Cas no 1805500-42-8 (Methyl 3-aminomethyl-4-cyano-2-hydroxybenzoate)

• Product Name: Methyl 3-aminomethyl-4-cyano-2-hydroxybenzoate
• CAS No: 1805500-42-8
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4962711
• Update Time: 2025-06-14

Methyl 3-aminomethyl-4-cyano-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-4-cyano-2-hydroxybenzoate

• Inchi： 1S/C10H10N2O3/c1-15-10(14)7-3-2-6(4-11)8(5-12)9(7)13/h2-3,13H,5,12H2,1H3
• InChI Key： STSMAJUTAXHTRF-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)OC)=CC=C(C#N)C=1CN

Computed Properties

• Exact Mass: 206.06914219 g/mol
• Monoisotopic Mass: 206.06914219 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 96.3
• Molecular Weight: 206.20

Additional information on Methyl 3-aminomethyl-4-cyano-2-hydroxybenzoate

Comprehensive Overview of Methyl 3-aminomethyl-4-cyano-2-hydroxybenzoate (CAS No. 1805500-42-8)

Methyl 3-aminomethyl-4-cyano-2-hydroxybenzoate (CAS No. 1805500-42-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure featuring an aminomethyl group, a cyano substituent, and a hydroxybenzoate backbone, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its reactive functional groups.

In recent years, the demand for Methyl 3-aminomethyl-4-cyano-2-hydroxybenzoate has surged due to its relevance in the development of novel therapeutic agents. The compound's cyano and hydroxy groups make it a versatile intermediate in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. Its CAS No. 1805500-42-8 is frequently searched in academic databases and patent filings, reflecting its growing importance in cutting-edge research.

The compound's structural features also align with current trends in green chemistry and sustainable synthesis. Scientists are exploring eco-friendly methods to produce Methyl 3-aminomethyl-4-cyano-2-hydroxybenzoate, minimizing waste and energy consumption. This aligns with global efforts to reduce the environmental impact of chemical manufacturing, a topic highly relevant to today's environmentally conscious consumers and industries.

Another area of interest is the compound's potential role in bioactive molecule design. Its aminomethyl group can participate in various coupling reactions, enabling the creation of libraries of derivatives for biological screening. This is particularly valuable in the search for new antimicrobial or anti-inflammatory agents, addressing the urgent need for innovative treatments in the face of rising antibiotic resistance.

From a commercial perspective, Methyl 3-aminomethyl-4-cyano-2-hydroxybenzoate is often discussed in the context of high-value fine chemicals. Its synthesis and purification require advanced techniques, making it a subject of interest for companies specializing in custom synthesis and contract research. The compound's CAS No. 1805500-42-8 is a key identifier in procurement and regulatory documentation, ensuring precise communication across supply chains.

In summary, Methyl 3-aminomethyl-4-cyano-2-hydroxybenzoate (CAS No. 1805500-42-8) represents a fascinating intersection of chemistry, pharmacology, and sustainability. Its multifaceted applications and alignment with contemporary research priorities make it a compound worth watching in the coming years. Whether you're a researcher, a manufacturer, or simply curious about the latest advancements in chemical science, this compound offers a compelling case study in innovation and utility.